Cas no 180264-44-2 (4-(4-Methoxyphenyl)-2-azetidinone)

• Product Name: 4-(4-Methoxyphenyl)-2-azetidinone
• CAS No: 180264-44-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5774109
• PubChem ID: 495489
• Update Time: 2023-12-26

4-(4-Methoxyphenyl)-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• AKOS013993105
• 4-(4-Methoxyphenyl)-2-azetidinone
• NSC656706
• F79405
• EN300-1278346
• CS-0448587
• 180264-44-2
• 4-(4-methoxyphenyl)azetidin-2-one
• 4-(4-Methoxy-phenyl)-azetidin-2-one
• 2-Azetidinone, 4-(4-methoxyphenyl)-

• Inchi： 1S/C10H11NO2/c1-13-8-4-2-7(3-5-8)9-6-10(12)11-9/h2-5,9H,6H2,1H3,(H,11,12)
• InChI Key： CESNFZGXKRIXRB-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=CC=2)OC)N1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 390.2±42.0 °C(Predicted)
• pka: 15.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams